4-(Cyclopentylamino)-2-(methylthio)pyrimidine-5-carboxylic acid

• IUPAC Name: 4-(cyclopentylamino)-2-methylsulfanylpyrimidine-5-carboxylic acid
• InChI: InChI=1S/C11H15N3O2S/c1-17-11-12-6-8(10(15)16)9(14-11)13-7-4-2-3-5-7/h6-7H,2-5H2,1H3,(H,15,16)(H,12,13,14)
• InChI Key: GZXJDOFLCMEPGA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)NC2CCCC2)C(=O)O
• Molecular Formula: C11H15N3O2S
• DSSTOX Substance ID: DTXSID90624890
• Molecular Weight: 253.32 g/mol
• CAS No.: 1065075-68-4

Description

4-(Cyclopentylamino)-2-(methylthio)pyrimidine-5-carboxylic acid, or 4-CPMTPCA, is a compound with a wide variety of scientific applications. It is a versatile organic molecule with a wide range of synthetic and research applications. 4-CPMTPCA is a pyrimidine-based compound that can be used as a building block for other molecules, as a reactant in organic synthesis, and as a tool for studying biochemical and physiological processes.

Scientific Research Applications

Synthesis and Characterization

• A variety of β-dialkylaminoethyl esters of 2,5-disubstituted pyrimidine-4-carboxylic acids have been synthesized, showcasing the utility of substituted pyrimidines in chemical synthesis (Grant, Seemann, & Winthrop, 1956).
• Studies have detailed the synthesis of methyl esters of N-[(4-substituted amino)-5-cyano-2-methylthiopyrimidin-6-yl]amino acids, indicating the potential of these compounds in developing fungicides (Tumkevičius, Urbonas, & Vainilavicius, 2013).

Chemical Reactions and Properties

• Novel methods for preparing esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids have been developed, illustrating the versatility of these compounds in creating various derivatives (Santilli, Kim, & Wanser, 1971).
• Research into the synthesis of alkyl 1,4-dihydro-2-methylthio-4,4,6-trisubstituted pyrimidine-5-carboxylate and its isomers has expanded the molecular diversity of pyrimidine derivatives (Nishimura, Okamoto, Ikunaka, & Ohyama, 2011).

Advanced Applications

• The synthesis of methylthiotriazolo[1,5-a]pyrimidines using deep eutectic solvents has been explored, demonstrating innovative approaches in organic synthesis (Martins et al., 2016).
• Research has led to the facile synthesis of compounds like 5H-1-thia-3,5,6,8-tetraazaacenaphthylenes, which represent new heterocyclic systems, indicating the breadth of chemical exploration with pyrimidine derivatives (Tumkevičius, 1995).

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

NaOH (1 M aq, 31 mL) was added to a suspension of 4-cyclopentylamino-2-methylsulfanyl-pyrimidine-5-carboxylic acid ethyl ester (11.7 g, 41.6 mmol) in EtOH (14 mL) and the resulting mixture was heated at reflux for 1.5 h. The reaction mixture was cooled to RT and HCl (1 M aq) was added until pH 4 was reached. The white solid, which crashed out of solution, was collected by filtration, washed with water and heptane and then dried under reduced pressure to afford 10.241 g (97% yield) of 4-cyclopentylamino-2-methylsulfanyl-pyrimidine-5-carboxylic acid.